Cas no 1805288-03-2 (2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile
• CAS No: 1805288-03-2
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4877358
• Update Time: 2025-10-29

2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-9-4-6(10(11)12)8(5-14)15-7(9)2-3-13/h4,10H,2H2,1H3
• InChI Key： YRTXZFWGEWEADG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CC#N)C(=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7

Additional information on 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile

Comprehensive Guide to 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile (CAS No. 1805288-03-2)

2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile (CAS 1805288-03-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features unique structural characteristics, including a difluoromethyl group and cyano substituents, which contribute to its reactivity and applications in modern chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatile properties and potential uses in drug discovery and material science.

The molecular structure of 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile combines multiple functional groups that make it valuable for various synthetic applications. The presence of both electron-withdrawing cyano groups and the difluoromethyl moiety creates interesting electronic effects that can influence reaction pathways. These features have made it a subject of study in recent publications exploring fluorinated pyridine chemistry and nitrile-containing intermediates.

Recent trends in pharmaceutical research have shown growing interest in fluorinated heterocycles like 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability and bioavailability, making this compound particularly relevant to current drug development efforts. Many researchers are investigating its potential as a building block for kinase inhibitors or other biologically active molecules.

In agrochemical applications, compounds containing the pyridine core with difluoromethyl substitutions have demonstrated promising activity as potential pesticides or herbicides. While 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile itself may not be commercially used as an active ingredient, its structural features make it valuable for developing new crop protection agents. This aligns with current agricultural needs for more selective and environmentally friendly solutions.

The synthesis of 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches often employ transition metal-catalyzed reactions or nucleophilic aromatic substitutions to introduce the various functional groups. Recent advances in flow chemistry and continuous processing have also been applied to similar compounds, suggesting potential optimization opportunities for its production.

Analytical characterization of 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile typically involves techniques such as NMR spectroscopy (particularly 19F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in research and potential scale-up processes. The compound's stability under various conditions is an important consideration for storage and handling protocols.

From a commercial perspective, 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile is primarily available as a research chemical from specialty suppliers. The market for such fluorinated pyridine derivatives has been growing steadily, driven by demand from pharmaceutical and agrochemical R&D sectors. Current pricing and availability may vary depending on purity requirements and order quantities.

Safety considerations for handling 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile include standard laboratory precautions for nitrile-containing compounds. Proper personal protective equipment (PPE) should be used, and procedures should be conducted in well-ventilated areas. Material Safety Data Sheets (MSDS) provided by manufacturers contain specific handling instructions and first aid measures.

Future research directions for 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile may explore its potential in medicinal chemistry applications, particularly in areas where fluorinated heterocycles have shown promise, such as CNS drugs or anti-inflammatory agents. Additionally, its use as a ligand in coordination chemistry or as a precursor for functional materials could represent interesting avenues for investigation.

For researchers working with 2-Cyano-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile, it's important to stay updated on recent literature regarding similar difluoromethylpyridine derivatives. Many scientific databases now offer alert services for new publications containing specific structural motifs or CAS numbers, which can help track emerging applications and synthetic methods for this interesting compound.